Cas no 16948-39-3 (BOC-SER(BZL)-ONP)

• Product Name: BOC-SER(BZL)-ONP
• CAS No: 16948-39-3
• MF: C₂₁H₂₄N₂O₇
• MW: 416.424466133118
• MDL: MFCD02094732
• CID: 98575
• Update Time: 2025-04-18

BOC-SER(BZL)-ONP Chemical and Physical Properties

Names and Identifiers

• L-Serine,N-[(1,1-dimethylethoxy)carbonyl]-O-(phenylmethyl)-, 4-nitrophenyl ester
• Boc-O-benzyl-L-serine 4-nitrophenyl ester
• Boc-Ser(Bzl)-ONp
• Boc-L-Ser(Bzl)-ONp
• BOC-SER(BZL)-ONP

• MDL： MFCD02094732
• Inchi： 1S/C21H24N2O7/c1-21(2,3)30-20(25)22-18(14-28-13-15-7-5-4-6-8-15)19(24)29-17-11-9-16(10-12-17)23(26)27/h4-12,18H,13-14H2,1-3H3,(H,22,25)/t18-/m0/s1
• InChI Key： CLAREYWIWVFFND-SFHVURJKSA-N
• SMILES： O(C(N[C@H](C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])COCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 416.15800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 12

Experimental Properties

• Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
• PSA: 119.68000
• LogP: 4.52440